Cas no 2171265-15-7 ((2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid)

• Product Name: (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid
• CAS No: 2171265-15-7
• MF: C₂₆H₂₃FN₂O₆
• MW: 478.469030618668
• CID: 5852783
• PubChem ID: 165958659
• Update Time: 2025-06-14

(2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid
• 2171265-15-7
• EN300-1497859
• (2R)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-4-hydroxybutanoic acid

• Inchi： 1S/C26H23FN2O6/c27-22-13-15(9-10-20(22)24(31)29-23(11-12-30)25(32)33)28-26(34)35-14-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-10,13,21,23,30H,11-12,14H2,(H,28,34)(H,29,31)(H,32,33)/t23-/m1/s1
• InChI Key： YUYAWSNNXOGNRG-HSZRJFAPSA-N
• SMILES： FC1C=C(C=CC=1C(N[C@@H](C(=O)O)CCO)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.15401462g/mol
• Monoisotopic Mass: 478.15401462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid

Comprehensive Analysis of (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid (CAS No. 2171265-15-7)

The compound (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid (CAS No. 2171265-15-7) is a highly specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a fluorophenyl moiety, makes it a valuable building block for designing bioactive peptides and small-molecule drugs. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and enzyme inhibition studies.

In recent years, the demand for fluorinated compounds like 2171265-15-7 has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and personalized therapeutics, where fluorine incorporation is a key strategy to optimize drug performance. The Fmoc group in this compound also facilitates solid-phase peptide synthesis (SPPS), a technique widely used in biotechnology and drug discovery. Users searching for "Fmoc-protected amino acids" or "fluorinated peptide building blocks" will find this compound particularly relevant.

From a synthetic chemistry perspective, 2171265-15-7 exemplifies the convergence of organofluorine chemistry and peptide engineering. Its 2-fluorophenyl moiety can influence molecular conformation and protein-binding affinity, making it a subject of interest in structure-activity relationship (SAR) studies. Additionally, the 4-hydroxybutanoic acid segment introduces a polar functional group, which can enhance solubility—a critical factor in formulation development. These attributes address common search queries such as "how to improve peptide solubility" and "role of fluorine in drug design."

The compound's chiral center at the 2R position further underscores its utility in stereoselective synthesis, a hot topic in asymmetric catalysis and chiral drug development. Laboratories focusing on peptide-based therapeutics often prioritize enantiomerically pure intermediates like 2171265-15-7 to ensure biological efficacy and reduced off-target effects. This aligns with industry trends toward green chemistry and sustainable manufacturing, where high-yielding and low-waste processes are paramount.

In summary, (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid represents a cutting-edge tool for researchers exploring peptide modifications, fluorine chemistry, and drug optimization. Its multifaceted applications cater to trending searches like "best Fmoc-amino acids for SPPS" and "fluorine in medicinal chemistry," positioning it as a compound of both academic and industrial significance.